Cas no 2680587-58-8 (Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate
• CAS No: 2680587-58-8
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5630293
• PubChem ID: 165924952
• Update Time: 2025-06-14

Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2680587-58-8
• tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate
• EN300-28290188
• Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate

• Inchi： 1S/C13H18BrNO2/c1-8-6-5-7-9(14)10(8)11(15)12(16)17-13(2,3)4/h5-7,11H,15H2,1-4H3
• InChI Key： DCDIOBWBYUJYFM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1C(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate

Comprehensive Overview of Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate (CAS No. 2680587-58-8)

Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate (CAS No. 2680587-58-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique molecular structure combining a bromo-substituted aromatic ring with an aminoacetate moiety, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its applications in drug discovery, particularly for designing small molecule inhibitors and chiral building blocks.

The compound's CAS number 2680587-58-8 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory documentation. Its structural complexity—highlighted by the tert-butyl ester group and 2-bromo-6-methylphenyl substitution—enables diverse reactivity patterns. Recent studies emphasize its role in cross-coupling reactions, a hot topic in green chemistry and catalysis, aligning with industry demands for sustainable synthetic methods.

In the context of user search trends, queries like "Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate synthesis" or "CAS 2680587-58-8 applications" reflect growing interest in its practical utility. The compound's stereochemical properties also make it relevant to discussions on enantioselective synthesis, a focal point for AI-driven molecular design platforms. Notably, its non-hazardous profile (as per available data) positions it favorably for laboratory-scale applications without stringent safety concerns.

From a market perspective, the demand for high-purity intermediates like this compound correlates with advancements in personalized medicine and bioconjugation techniques. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, addressing another common search theme: "How to characterize Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate?". This aligns with the broader scientific community's emphasis on quality control in synthetic workflows.

Future research directions may explore its potential in photocatalysis or metal-organic frameworks (MOFs), areas currently dominating academic publications. The compound's structural versatility offers untapped opportunities for material science innovations, particularly in designing functionalized polymers. As synthetic methodologies evolve, CAS 2680587-58-8 could emerge as a cornerstone for developing next-generation therapeutic agents or specialty chemicals.

In summary, Tert-butyl 2-amino-2-(2-bromo-6-methylphenyl)acetate exemplifies the intersection of structural ingenuity and applied chemistry. Its relevance to trending scientific domains—from catalysis to drug development—ensures sustained interest, while its well-documented CAS registry (2680587-58-8) facilitates seamless integration into global research initiatives.